Cas no 851970-52-0 (1-2-(5-fluoro-2-methyl-1H-indol-3-yl)ethyl-3-(3-fluorophenyl)-1-(pyridin-2-yl)methylthiourea)

• Product Name: 1-2-(5-fluoro-2-methyl-1H-indol-3-yl)ethyl-3-(3-fluorophenyl)-1-(pyridin-2-yl)methylthiourea
• CAS No: 851970-52-0
• MF: C₂₄H₂₂F₂N₄S
• MW: 436.520090579987
• CID: 5975923
• PubChem ID: 4601475
• Update Time: 2025-10-28

1-2-(5-fluoro-2-methyl-1H-indol-3-yl)ethyl-3-(3-fluorophenyl)-1-(pyridin-2-yl)methylthiourea Chemical and Physical Properties

Names and Identifiers

• 1-2-(5-fluoro-2-methyl-1H-indol-3-yl)ethyl-3-(3-fluorophenyl)-1-(pyridin-2-yl)methylthiourea
• Thiourea, N-[2-(5-fluoro-2-methyl-1H-indol-3-yl)ethyl]-N'-(3-fluorophenyl)-N-(2-pyridinylmethyl)-
• 1-(2-(5-fluoro-2-methyl-1H-indol-3-yl)ethyl)-3-(3-fluorophenyl)-1-(pyridin-2-ylmethyl)thiourea
• 1-[2-(5-fluoro-2-methyl-1H-indol-3-yl)ethyl]-3-(3-fluorophenyl)-1-(pyridin-2-ylmethyl)thiourea
• 851970-52-0
• 1-[2-(5-fluoro-2-methyl-1H-indol-3-yl)ethyl]-3-(3-fluorophenyl)-1-[(pyridin-2-yl)methyl]thiourea
• F0633-0020
• AKOS001503170

• Inchi： 1S/C24H22F2N4S/c1-16-21(22-14-18(26)8-9-23(22)28-16)10-12-30(15-20-6-2-3-11-27-20)24(31)29-19-7-4-5-17(25)13-19/h2-9,11,13-14,28H,10,12,15H2,1H3,(H,29,31)
• InChI Key： QFLGMYPDWNSTDJ-UHFFFAOYSA-N
• SMILES： N(CCC1C2=C(NC=1C)C=CC(F)=C2)(CC1=NC=CC=C1)C(NC1=CC=CC(F)=C1)=S

Computed Properties

• Exact Mass: 436.15332422g/mol
• Monoisotopic Mass: 436.15332422g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 31
• Rotatable Bond Count: 6
• Complexity: 594
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 76Ų

Experimental Properties

• Density: 1.353±0.06 g/cm3(Predicted)
• Boiling Point: 605.1±65.0 °C(Predicted)
• pka: 12.66±0.70(Predicted)

Additional information on 1-2-(5-fluoro-2-methyl-1H-indol-3-yl)ethyl-3-(3-fluorophenyl)-1-(pyridin-2-yl)methylthiourea

Professional Introduction to Compound with CAS No. 851970-52-0 and Product Name: 1-2-(5-fluoro-2-methyl-1H-indol-3-yl)ethyl-3-(3-fluorophenyl)-1-(pyridin-2-yl)methylthiourea

The compound with the CAS number 851970-52-0 and the product name 1-2-(5-fluoro-2-methyl-1H-indol-3-yl)ethyl-3-(3-fluorophenyl)-1-(pyridin-2-yl)methylthiourea represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its intricate molecular structure, has garnered attention due to its potential applications in medicinal chemistry and drug development. The presence of multiple fluorine atoms and heterocyclic rings in its molecular framework suggests a high degree of chemical complexity, which is often associated with enhanced biological activity.

Recent studies have highlighted the importance of fluorinated indole derivatives in the design of novel therapeutic agents. The structural motif 5-fluoro-2-methyl-1H-indol-3-yl, a key component of this compound, has been extensively studied for its role in modulating biological pathways. Research indicates that fluorine substitution can significantly influence the pharmacokinetic properties of molecules, including their metabolic stability and binding affinity to biological targets. The incorporation of such a moiety into the compound under discussion may contribute to its efficacy and selectivity in therapeutic applications.

The compound's structure also features a 3-(3-fluorophenyl) group, which is another critical element that can enhance its pharmacological profile. Fluorophenyl groups are known to improve the lipophilicity and metabolic stability of drug candidates, making them valuable in the development of oral bioavailable drugs. Additionally, the presence of a pyridin-2-yl moiety suggests potential interactions with biological targets that involve nitrogen-containing heterocycles, which are common in many active pharmaceutical ingredients (APIs).

The thiourea functional group at the 1-(pyridin-2-yl)methyl position adds another layer of complexity to the compound's structure. Thiourea derivatives have been explored for their diverse biological activities, including antimicrobial, antiviral, and anticancer properties. The combination of these structural elements may contribute to the compound's multifaceted pharmacological effects, making it a promising candidate for further investigation.

In the context of current research trends, this compound aligns with the growing interest in designing molecules with optimized pharmacokinetic profiles. The use of fluorine atoms and heterocyclic rings is well-documented in literature as strategies to enhance drug-like properties such as solubility, bioavailability, and target engagement. Furthermore, the thiourea core provides a scaffold for further derivatization, allowing for the exploration of novel analogs with tailored biological activities.

Recent advancements in computational chemistry have enabled more efficient screening and design of drug candidates. Molecular modeling studies can predict the binding interactions of this compound with various biological targets, providing insights into its potential mechanisms of action. Such computational approaches are increasingly being integrated into early-stage drug discovery pipelines, streamlining the process of identifying promising candidates for further development.

The synthesis of complex molecules like 1-2-(5-fluoro-2-methyl-1H-indol-3-yl)ethyl-3-(3-fluorophenyl)-1-(pyridin-2-yl)methylthiourea requires meticulous planning and expertise in organic synthesis. The introduction of multiple fluorine atoms and sensitive functional groups necessitates careful optimization to ensure high yields and purity. Recent improvements in synthetic methodologies have made it possible to construct such intricate structures more efficiently, paving the way for rapid discovery and development.

As research continues to uncover new therapeutic targets and mechanisms, compounds like this one will play a crucial role in addressing unmet medical needs. The combination of structural features such as fluorinated indoles, fluorophenyl groups, and thiourea moieties offers a rich foundation for exploring novel pharmacological effects. Further investigation into its biological activity will be essential to determine its potential as a lead compound or an intermediate in drug development.

The growing emphasis on precision medicine has also influenced the design of new drug candidates. Molecules with tailored structural features can be engineered to interact selectively with specific biological pathways, leading to more personalized therapeutic approaches. The compound under discussion exemplifies this trend by incorporating elements that are known to modulate biological processes at a molecular level.

In conclusion, 1-2-(5-fluoro-2-methyl-1H-indol-3-yl)ethyl-3-(3-fluorophenyl)-1-(pyridin-2-yl)methylthiourea represents a significant contribution to the field of pharmaceutical chemistry. Its complex structure and strategic incorporation of fluorinated heterocycles make it a promising candidate for further exploration in drug discovery. As research progresses, this compound will continue to be a valuable asset in developing novel therapeutic agents that address contemporary challenges in medicine.